Cas no 425615-33-4 (Imidazo[1,2-c]pyrimidine,7-methyl-)

Imidazo[1,2-c]pyrimidine,7-methyl- is a heterocyclic compound featuring a fused imidazole and pyrimidine ring system with a methyl substitution at the 7-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its rigid bicyclic framework enhances binding affinity in target interactions, particularly in the development of kinase inhibitors and antimicrobial agents. The methyl group at the 7-position can influence reactivity and solubility, offering tunability for synthetic applications. High purity grades are available to ensure consistency in research and industrial processes. This compound is typically handled under standard laboratory conditions, with stability data provided for optimal storage and usage.

Imidazo[1,2-c]pyrimidine,7-methyl- structure

425615-33-4 structure

Product Name:Imidazo[1,2-c]pyrimidine,7-methyl-

CAS No:425615-33-4

MF:C₇H₇N₃

MW:133.150580644608

CID:326818

PubChem ID:22385757

Update Time:2025-06-07

Imidazo[1,2-c]pyrimidine,7-methyl- Chemical and Physical Properties

Names and Identifiers

- Imidazo[1,2-c]pyrimidine,7-methyl-
- 7-methylimidazo[1,2-c]pyrimidine
- Imidazo[1,2-c]pyrimidine, 7-methyl- (9CI)
- 7-METHYL-IMIDAZO[1,2-C]PYRIMIDINE
- IMIDAZO[1,2-C]PYRIMIDINE,7-METHYL
- IMIDAZO[1,2-C]PYRIMIDINE, 7-METHYL-
- AKOS006311491
- AB55008
- GRUOYAPDMGXDRX-UHFFFAOYSA-N
- SCHEMBL2659263
- 425615-33-4
- CS-0045898
- AMY15903
- Inchi： 1S/C7H7N3/c1-6-4-7-8-2-3-10(7)5-9-6/h2-5H,1H3
- InChI Key： GRUOYAPDMGXDRX-UHFFFAOYSA-N
- SMILES： N12C=NC(C)=CC1=NC=C2

Computed Properties

Exact Mass: 133.06400
Monoisotopic Mass: 133.063997236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 30.2Å²

Experimental Properties

PSA: 30.19000
LogP: 1.03770

Imidazo[1,2-c]pyrimidine,7-methyl- Pricemore >>

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